Cas no 2227785-10-4 (methyl (3S)-3-hydroxy-3-(3-methylthiophen-2-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(3-methylthiophen-2-yl)propanoate
• CAS No: 2227785-10-4
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 6463633
• PubChem ID: 97168061
• Update Time: 2025-05-24

methyl (3S)-3-hydroxy-3-(3-methylthiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(3-methylthiophen-2-yl)propanoate
• EN300-1812799
• 2227785-10-4

• Inchi： 1S/C9H12O3S/c1-6-3-4-13-9(6)7(10)5-8(11)12-2/h3-4,7,10H,5H2,1-2H3/t7-/m0/s1
• InChI Key： UVFGOGBFLJPFIQ-ZETCQYMHSA-N
• SMILES： S1C=CC(C)=C1[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 200.05071541g/mol
• Monoisotopic Mass: 200.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on methyl (3S)-3-hydroxy-3-(3-methylthiophen-2-yl)propanoate

Exploring the Unique Properties and Applications of Methyl (3S)-3-Hydroxy-3-(3-Methylthiophen-2-yl)Propanoate (CAS No. 2227785-10-4)

In the rapidly evolving field of specialty chemicals, methyl (3S)-3-hydroxy-3-(3-methylthiophen-2-yl)propanoate (CAS 2227785-10-4) has emerged as a compound of significant interest to researchers and industries alike. This chiral ester, characterized by its thiophene moiety and hydroxy functional group, presents a unique molecular architecture that enables diverse applications in pharmaceuticals, agrochemicals, and material science. The compound's stereospecific configuration at the 3-position enhances its biological relevance, making it a valuable intermediate in asymmetric synthesis.

Recent studies highlight the growing demand for chiral building blocks like methyl (3S)-3-hydroxy-3-(3-methylthiophen-2-yl)propanoate, driven by advancements in drug discovery and green chemistry. Researchers are particularly intrigued by its potential as a precursor for biologically active molecules, with its thiophene ring offering π-electron conjugation beneficial for drug-target interactions. The compound's CAS 2227785-10-4 has been cited in patent literature for novel enzyme inhibitors, reflecting its relevance in addressing modern therapeutic challenges.

The synthesis of methyl (3S)-3-hydroxy-3-(3-methylthiophen-2-yl)propanoate often involves asymmetric catalysis or enzymatic resolution, topics frequently searched in organic chemistry forums. Its methyl ester group provides versatility for further derivatization, a feature highly valued in medicinal chemistry optimization. Analytical techniques like HPLC chiral separation and NMR stereochemical analysis are crucial for verifying the compound's enantiomeric purity – a key concern for users querying "how to determine chiral purity of thiophene derivatives" in search engines.

Beyond pharmaceuticals, this compound's 3-methylthiophene component aligns with the surge in heterocyclic chemistry applications for organic electronics. Materials scientists investigating "thiophene-based semiconductors" may find its electron-rich structure valuable for conductive polymer development. The hydroxypropanoate segment further enables polymer functionalization, addressing the industry's need for tailorable material properties.

Quality control of CAS 2227785-10-4 remains a critical discussion point, with analytical chemists emphasizing GC-MS characterization and stability studies under various storage conditions. Regulatory compliance for high-purity intermediates has become increasingly stringent, reflected in frequent searches for "GMP standards for chiral compounds." Proper handling of this moisture-sensitive material requires inert atmosphere techniques, a practical consideration for laboratory personnel.

Environmental considerations surrounding methyl (3S)-3-hydroxy-3-(3-methylthiophen-2-yl)propanoate synthesis have gained attention, particularly regarding solvent selection and atom economy. The compound's biodegradability profile and potential green synthesis routes are active research areas, responding to industry demands for sustainable chemistry solutions. These aspects resonate with the growing "green pharmaceutical manufacturing" trend in scientific literature.

Future prospects for 2227785-10-4 include exploration of its structure-activity relationships in drug design and expansion into catalytic applications. The compound exemplifies how multifunctional heterocycles bridge traditional chemical domains with emerging technologies. As research continues, methyl (3S)-3-hydroxy-3-(3-methylthiophen-2-yl)propanoate will likely maintain its status as a versatile scaffold in molecular innovation across multiple scientific disciplines.